Cas no 1486943-29-6 (2-Benzofurancarboxylic acid, 3-chloro-7-methyl-)

• Product Name: 2-Benzofurancarboxylic acid, 3-chloro-7-methyl-
• CAS No: 1486943-29-6
• MF: C₁₀H₇ClO₃
• MW: 210.613782167435
• CID: 5265839
• Update Time: 2025-05-24

2-Benzofurancarboxylic acid, 3-chloro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 3-chloro-7-methyl-

• Inchi： 1S/C10H7ClO3/c1-5-3-2-4-6-7(11)9(10(12)13)14-8(5)6/h2-4H,1H3,(H,12,13)
• InChI Key： AIMJVUGDRNBEHG-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=CC=C2C(Cl)=C1C(O)=O

Additional information on 2-Benzofurancarboxylic acid, 3-chloro-7-methyl-

Comprehensive Overview of 2-Benzofurancarboxylic acid, 3-chloro-7-methyl- (CAS No. 1486943-29-6)

2-Benzofurancarboxylic acid, 3-chloro-7-methyl- (CAS No. 1486943-29-6) is a specialized organic compound belonging to the benzofuran class. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of a chloro group at the 3-position and a methyl group at the 7-position on the benzofuran ring makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation and metabolic disorders.

In recent years, the demand for benzofuran derivatives has surged, driven by their versatility in medicinal chemistry. 3-Chloro-7-methyl-2-benzofurancarboxylic acid is no exception, with studies highlighting its role as a precursor in the synthesis of bioactive molecules. Its molecular structure, characterized by a fused benzene and furan ring, offers a robust scaffold for further functionalization. This adaptability aligns with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce high-value compounds.

The compound's CAS number 1486943-29-6 serves as a unique identifier, ensuring precise tracking in global chemical databases. This is particularly relevant for laboratories and industries prioritizing regulatory compliance and quality control. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, meeting the stringent standards required for research and commercial use.

One of the most frequently searched questions about 2-Benzofurancarboxylic acid, 3-chloro-7-methyl- revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for a wide range of experimental setups. Its stability at room temperature further enhances its practicality in laboratory settings, reducing the need for specialized storage conditions.

Another area of interest is the compound's potential role in material science. Benzofuran derivatives are increasingly being investigated for their optical and electronic properties, with applications in organic semiconductors and luminescent materials. The 3-chloro-7-methyl substitution pattern could influence these properties, opening new avenues for innovation in optoelectronic devices.

From an industrial perspective, scalability is a critical factor. The synthesis of CAS 1486943-29-6 has been optimized to ensure cost-effective production without compromising yield or purity. This aligns with the growing emphasis on process optimization and waste reduction in chemical manufacturing, addressing both economic and environmental concerns.

In summary, 2-Benzofurancarboxylic acid, 3-chloro-7-methyl- represents a promising compound with multifaceted applications. Its relevance in pharmaceutical research, material science, and sustainable chemistry underscores its importance in contemporary scientific endeavors. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing technology and improving human health.